Cas no 2171466-84-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic acid
• CAS No: 2171466-84-3
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6520919
• PubChem ID: 165811714
• Update Time: 2025-10-31

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 2171466-84-3
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-2,3-dihydro-1H-isoindole-5-carboxylic acid
• EN300-1516652

• Inchi： 1S/C27H24N2O5/c1-16(25(30)29-13-18-11-10-17(26(31)32)12-19(18)14-29)28-27(33)34-15-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-12,16,24H,13-15H2,1H3,(H,28,33)(H,31,32)
• InChI Key： VSRBTNHMEWJROX-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(N1CC2C=CC(C(=O)O)=CC=2C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic acid

2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2171466-84-3, commonly referred to as 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic acid, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of fluorenylmethoxycarbonyl (Fmoc)-protected amino acids, which are widely used in peptide synthesis and other biochemical applications. The structure of this compound is characterized by a fluorenylmethoxycarbonyl group attached to a propanoyl chain, which is further connected to a dihydroisoindole moiety. This unique combination of functional groups makes it a valuable tool in modern chemical and biochemical research.

The synthesis of this compound typically involves multi-step reactions, including the protection of amino groups using Fmoc chemistry. The Fmoc group is well-known for its stability under basic conditions and its ability to be selectively removed under acidic conditions, making it ideal for use in peptide synthesis. The dihydroisoindole moiety adds another layer of complexity to the molecule, potentially offering additional functionality in terms of reactivity and bioavailability. Recent studies have explored the use of similar compounds in drug delivery systems, where the Fmoc group plays a crucial role in controlling the release of active pharmaceutical ingredients.

One of the most promising applications of this compound lies in its potential use in biomedical research. The Fmoc group has been extensively studied for its role in protecting amino acids during peptide synthesis, ensuring that the desired sequence is maintained throughout the process. Additionally, the dihydroisoindole moiety has been shown to exhibit interesting pharmacological properties, including anti-inflammatory and antioxidant activities. Recent research has focused on optimizing the synthesis of this compound to improve its yield and purity, which are critical factors for its use in large-scale applications.

In terms of structural analysis, the compound exhibits a high degree of symmetry due to the presence of the fluorene ring system. This symmetry contributes to its stability and makes it less prone to degradation under certain conditions. The carboxylic acid group at the terminus of the molecule is another key functional group that can be modified or linked to other molecules, enabling further diversification of its applications. For instance, researchers have explored the possibility of using this compound as a building block for constructing larger biomolecules or as a component in bioconjugates.

The latest advancements in computational chemistry have also shed light on the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the Fmoc group significantly influences the electronic distribution within the molecule, potentially enhancing its ability to participate in various chemical reactions. Furthermore, molecular dynamics simulations have provided insights into the conformational flexibility of the molecule, which is essential for understanding its behavior in different environments.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-isoindole-5-carboxylic acid represents a versatile compound with a wide range of potential applications in chemistry and biology. Its unique structure and functional groups make it an invaluable tool for researchers working in peptide synthesis, drug delivery systems, and other related fields. As ongoing research continues to uncover new properties and applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.